![molecular formula C19H26N8O2 B5544727 3-(4-methyl-1-piperazinyl)-6-{4-[(2-pyrimidinyloxy)acetyl]-1-piperazinyl}pyridazine](/img/structure/B5544727.png)
3-(4-methyl-1-piperazinyl)-6-{4-[(2-pyrimidinyloxy)acetyl]-1-piperazinyl}pyridazine
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Description
3-(4-methyl-1-piperazinyl)-6-{4-[(2-pyrimidinyloxy)acetyl]-1-piperazinyl}pyridazine is a useful research compound. Its molecular formula is C19H26N8O2 and its molecular weight is 398.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 398.21787210 g/mol and the complexity rating of the compound is 516. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Research has led to the synthesis of N-arylpiperazinylalkyl derivatives of 1,4-dioxo and 1,4,5-trioxo-1,2,3,4-tetrahydropyrido[3,4-d]pyridazines, showcasing the chemical versatility and potential pharmacological activities of compounds related to your query. These derivatives were achieved through reactions involving piperazinylalkyl intermediates, highlighting the compound's utility in creating pharmacologically active molecules (Śladowska et al., 1995).
Antiviral Properties
- A compound closely related to your query, R 61837 or 3-methoxy-6-[4-(3-methylphenyl)-1-piperazinyl]pyridazine, has been identified as a potent inhibitor of rhinoviruses, demonstrating significant antiviral activity at concentrations that do not inhibit HeLa cell growth. This highlights the potential application of similar compounds in treating viral infections (Andries et al., 2005).
Antimicrobial and Antifungal Activities
- Sulfonamide and amide derivatives incorporating the piperazine ring and imidazo[1,2-b]pyridazine moiety have shown in vitro antimicrobial activity against gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities. These findings suggest the compound's framework can be modified to enhance antimicrobial properties (Bhatt et al., 2016).
Antidiabetic Potential
- Triazolo-pyridazine-6-yl-substituted piperazines have been synthesized and evaluated for their Dipeptidyl peptidase-4 (DPP-4) inhibition potentials, indicating their use as anti-diabetic medications. This research demonstrates the role of piperazine derivatives in developing treatments for diabetes through enzyme inhibition and insulinotropic activities (Bindu et al., 2019).
CNS and Antioxidant Properties
- Derivatives of pyridothiazine-1,1-dioxide with substituted piperazinyl and piperidinyl side chains have shown analgesic action and moderate antioxidant properties under pharmacological CNS screening, suggesting their utility in pain management and as potential neuroprotective agents (Malinka et al., 2002).
Anti-inflammatory and Analgesic Properties
- Novel quinazolinone derivatives with N and O heterocyclic moieties have demonstrated promising anti-inflammatory and analgesic activities. This research underscores the potential of piperazine and pyridazine derivatives in developing new anti-inflammatory and analgesic agents (Mosaad et al., 2010).
properties
IUPAC Name |
1-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]-2-pyrimidin-2-yloxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N8O2/c1-24-7-9-25(10-8-24)16-3-4-17(23-22-16)26-11-13-27(14-12-26)18(28)15-29-19-20-5-2-6-21-19/h2-6H,7-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGEODIIXNONWLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)COC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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